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Compound of Interest

Compound Name: 3-Methyl-5-nitrophenol

CAS No.: 127818-58-0

Cat. No.: B137177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Methyl-5-nitrophenol (C₇H₇NO₃), a valuable intermediate in various chemical syntheses. The

following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data, offering insights into its molecular structure and chemical properties.

Spectroscopic Data Summary
The spectroscopic data for 3-Methyl-5-nitrophenol is summarized below. Please note that

where experimental data is not readily available, predicted data from computational models has

been utilized to provide a comprehensive profile.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule.

Table 1: ¹H NMR Data for 3-Methyl-5-nitrophenol (Predicted)
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Chemical Shift (δ)
ppm

Multiplicity Number of Protons Assignment

~7.5 - 7.7 Singlet 1H Ar-H (H-6)

~7.2 - 7.4 Singlet 1H Ar-H (H-4)

~6.9 - 7.1 Singlet 1H Ar-H (H-2)

~5.0 - 6.0 Broad Singlet 1H -OH

~2.4 Singlet 3H -CH₃

Table 2: ¹³C NMR Data for 3-Methyl-5-nitrophenol (Predicted)

Chemical Shift (δ) ppm Assignment

~156 C-OH (C-1)

~149 C-NO₂ (C-5)

~141 C-CH₃ (C-3)

~125 Ar-CH (C-6)

~118 Ar-CH (C-4)

~112 Ar-CH (C-2)

~21 -CH₃

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule.

Table 3: IR Spectral Data for 3-Methyl-5-nitrophenol
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Wavenumber (cm⁻¹) Intensity Assignment

3600-3200 Strong, Broad O-H stretch (phenolic)

3100-3000 Medium Aromatic C-H stretch

2975-2850 Medium Aliphatic C-H stretch (-CH₃)

1600-1585, 1500-1400 Medium to Strong Aromatic C=C bending

1530-1500, 1350-1300 Strong
Asymmetric and Symmetric

N=O stretch (nitro group)

1260-1000 Strong C-O stretch (phenol)

900-675 Strong
Aromatic C-H out-of-plane

bend

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments, which helps in determining the molecular weight and elemental composition.

Table 4: Mass Spectrometry Data for 3-Methyl-5-nitrophenol

m/z Relative Intensity Possible Fragment

153 High [M]⁺ (Molecular Ion)

123 Medium [M - NO]⁺

107 Medium [M - NO₂]⁺

77 High [C₆H₅]⁺ (Phenyl cation)

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b137177/docs?utm_src=pdf-body#spectroscopic-profile-of-3-methyl-5-nitrophenol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Approximately 5-10 mg of 3-Methyl-5-nitrophenol is dissolved in 0.5-

0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). A small amount of

tetramethylsilane (TMS) is added as an internal standard (δ 0.00 ppm).

Data Acquisition: The solution is transferred to a 5 mm NMR tube. ¹H and ¹³C NMR spectra

are acquired on a spectrometer operating at a standard frequency (e.g., 400 MHz for ¹H).

Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed, and the

spectra are phase and baseline corrected. Chemical shifts are referenced to the TMS signal.

Infrared (IR) Spectroscopy
Sample Preparation: For a solid sample, a small amount of 3-Methyl-5-nitrophenol is finely

ground with potassium bromide (KBr) and pressed into a thin pellet. Alternatively, a thin film

can be prepared by dissolving the sample in a volatile solvent and allowing the solvent to

evaporate on a salt plate (e.g., NaCl or KBr). For a vapor phase spectrum, the sample is

gently heated under vacuum.

Data Acquisition: The sample is placed in the beam path of an FTIR spectrometer. The

spectrum is recorded over a typical range of 4000-400 cm⁻¹. A background spectrum of the

empty sample holder (or pure KBr pellet) is also recorded and subtracted from the sample

spectrum.

Data Analysis: The positions and relative intensities of the absorption bands are analyzed to

identify the functional groups present.

Mass Spectrometry (MS)
Sample Introduction: A dilute solution of 3-Methyl-5-nitrophenol in a suitable volatile solvent

(e.g., methanol or acetonitrile) is introduced into the mass spectrometer, often via a gas

chromatograph (GC-MS) for separation and purification.

Ionization: In the ion source, the sample molecules are bombarded with high-energy

electrons (typically 70 eV) in a method known as Electron Ionization (EI), causing them to

ionize and fragment.
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Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

Detection: A detector measures the abundance of each ion, and a mass spectrum is

generated by plotting ion intensity versus m/z.

Visualization of Spectroscopic Workflow
The following diagram illustrates the general workflow for obtaining and analyzing the

spectroscopic data for an organic compound like 3-Methyl-5-nitrophenol.
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Caption: A flowchart illustrating the process of spectroscopic analysis for structural

determination.

To cite this document: BenchChem. [Spectroscopic Profile of 3-Methyl-5-nitrophenol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137177/docs#spectroscopic-profile-of-3-methyl-5-
nitrophenol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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